(S)-3-Hydroxy-13-methyltetradecanoyl-CoA

• Molecular Formula: C36H64N7O18P3S
• Molecular Weight: 1007.9 g/mol
• InChI: InChI=1S/C36H64N7O18P3S/c1-23(2)12-10-8-6-5-7-9-11-13-24(44)18-27(46)65-17-16-38-26(45)14-15-39-34(49)31(48)36(3,4)20-58-64(55,56)61-63(53,54)57-19-25-30(60-62(50,51)52)29(47)35(59-25)43-22-42-28-32(37)40-21-41-33(28)43/h21-25,29-31,35,44,47-48H,5-20H2,1-4H3,(H,38,45)(H,39,49)(H,53,54)(H,55,56)(H2,37,40,41)(H2,50,51,52)/t24-,25+,29+,30+,31-,35+/m0/s1
• InChIKey: LWXQJJYOZWNPDR-YHPPSIBPSA-N

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA Overview

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA ((S)-3-hydroxyisopentadecanoyl-CoA) is a methyl-branched, long-chain (3S)-hydroxy fatty acyl-CoA derivative [1]. With a molecular formula of C36H64N7O18P3S and a molecular weight of 1007.92 Da, it serves as a key intermediate or substrate in studies of branched-chain fatty acid β-oxidation, particularly within peroxisomal pathways [2]. The compound is available as a research-grade biochemical reagent, supplied as a lyophilized powder requiring storage at -20°C for long-term stability .

Peroxisomal branched-chain fatty acid β-oxidation studies

Stereospecific (S)-3-hydroxyacyl-CoA dehydrogenase assays

Long-chain methyl-branched substrate for MFE-2 characterization

• [1] ChEBI:71443 - 3-hydroxyisopentadecanoyl-CoA. EMBL-EBI. Last modified 2015-03-31. View Source
• [2] 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. Yang SY, He XY, Schulz H. FEBS J. 2005 Oct;272(19):4874-83. View Source

Why Generic Analogs Fail for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Generic 3-hydroxyacyl-CoA analogs (e.g., straight-chain palmitoyl-CoA or myristoyl-CoA) cannot substitute for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in studies requiring methyl-branched chain specificity. Key enzymes in peroxisomal β-oxidation, such as multifunctional enzyme type 2 (MFE-2) and short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD), exhibit distinct substrate preferences for methyl-branched acyl-CoAs over straight-chain counterparts [1]. Furthermore, the (S)-stereochemistry at the 3-hydroxy position is non-negotiable for assays utilizing stereospecific (S)-3-hydroxyacyl-CoA dehydrogenases; the (R)-enantiomer or racemic mixtures will not be recognized or will exhibit drastically altered kinetics [2]. Substitution with a straight-chain analog introduces erroneous kinetic parameters and fails to replicate the metabolic routing specific to branched-chain fatty acid degradation. The quantitative evidence below substantiates why this specific compound must be procured for target engagement in branched-chain lipid metabolism research.

Straight-chain

Straight-chain 3-hydroxyacyl-CoAs may not recapitulate methyl-branched substrate kinetics for MFE-2 or SCHAD.

(R)-enantiomer

(R)-enantiomer or racemic mixtures may not be recognized by (S)-specific dehydrogenases, leading to invalid kinetic data.

Short-chain

Short-chain branched analogs may probe SCHAD rather than long-chain MFE-2, shifting pathway interpretation.

• [1] 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. Yang SY, He XY, Schulz H. FEBS J. 2005 Oct;272(19):4874-83. View Source
• [2] EC 1.1.1.35: 3-hydroxyacyl-CoA dehydrogenase. BRENDA Enzyme Database. View Source

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA Procurement Evidence

Solvent Storage Stability Advantage

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA demonstrates superior stability in solution compared to the widely used acetyl-CoA standard. When dissolved in appropriate solvent and stored at -80°C, this compound retains full activity for 1 year . In contrast, acetyl-CoA solutions stored under identical -80°C conditions are certified stable for only 6 months . This difference is critical for laboratories planning long-term kinetic studies or requiring consistent substrate aliquots over extended experimental timeframes.

Solvent stability

Vendor-specified, data to verify

2-fold longer (1 year vs. 6 months at −80°C)

Reported solution stability advantage over acetyl-CoA

Data from vendor; independent long-term stability verification recommended.

Evidence Dimension	Solution stability at -80°C
Target Compound Data	1 year
Comparator Or Baseline	Acetyl-CoA: 6 months
Quantified Difference	2-fold longer shelf life (100% increase)
Conditions	Storage in solvent at -80°C (vendor-specified)

Why This Matters

Procurement of this compound reduces reagent waste and minimizes assay variability arising from lot-to-lot degradation during long-term projects.

(S)-Enantiomer Requirement for Dehydrogenase Activity

The (S)-stereoisomer of 3-hydroxyacyl-CoA is a strict requirement for the activity of numerous (S)-3-hydroxyacyl-CoA dehydrogenases (EC 1.1.1.35). Enzyme databases classify this family as '(S)-stereospecific' [1]. For example, the FadB' enzyme from *Ralstonia eutropha* is 'strictly stereospecific to (S)-3-hydroxybutyryl-CoA' and does not accept the (R)-enantiomer [2]. While (R)-3-hydroxy-13-methyltetradecanoyl-CoA may exist chemically, it will not serve as a substrate for these key β-oxidation enzymes. Procurement of the (S)-enantiomer is therefore mandatory for assays intending to measure native peroxisomal β-oxidation flux or characterize enzymes with known stereospecificity.

(S)-enantiomer requirement

Class-level inference

(S)-enantiomer accepted; (R)-enantiomer not recognized by stereospecific dehydrogenases

Stereochemical identity critical for valid enzyme kinetics

Based on (S)-stereospecific dehydrogenase family (EC 1.1.1.35) and FadB' enzyme data.

Evidence Dimension	Enzyme acceptance (substrate turnover)
Target Compound Data	(S)-enantiomer: Accepted by stereospecific dehydrogenases
Comparator Or Baseline	(R)-enantiomer: Not accepted (or negligible activity)
Quantified Difference	Qualitative (accepted vs. not accepted)
Conditions	In vitro enzyme assays with purified (S)-3-hydroxyacyl-CoA dehydrogenase

Why This Matters

Use of the incorrect enantiomer leads to false-negative results and invalid kinetic data, wasting resources and delaying project timelines.

• [1] EC 1.1.1.35: 3-hydroxyacyl-CoA dehydrogenase. BRENDA Enzyme Database. Synonyms: (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase, (S)-stereospecific. View Source
• [2] (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB') from fatty acid degradation operon of Ralstonia eutropha H16. Volodina E, et al. (2014). View Source

Chain-Length and Branching Specificity

The substrate specificity of 3-hydroxyacyl-CoA dehydrogenases is finely tuned to chain length and branching. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) exhibits a 'preference for short chain methyl-branched acyl-CoAs' [1]. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, possessing a 15-carbon backbone with a methyl branch at the ω-1 position, is a long-chain substrate. It is therefore unlikely to be efficiently processed by SCHAD and instead serves as a specific probe for other enzymes, such as the (3R)-hydroxyacyl-CoA dehydrogenase unit of peroxisomal multifunctional enzyme type 2 (MFE-2), which is known to act on '2-methyl-branched-chain fatty acids' [2]. Substituting with a short-chain branched analog (e.g., 3-hydroxy-2-methylbutyryl-CoA) would interrogate a different enzyme system entirely.

Chain-length specificity

Class-level inference

Long-chain C15 methyl-branched substrate favors MFE-2 over SCHAD

Enables enzyme-specific pathway interrogation

SCHAD prefers short methyl-branched chains; MFE-2 acts on 2-methyl-branched long-chain substrates.

Evidence Dimension	Enzyme substrate preference
Target Compound Data	Long-chain (C15) methyl-branched: Likely substrate for MFE-2
Comparator Or Baseline	Short-chain methyl-branched: Preferred substrate for SCHAD
Quantified Difference	Qualitative difference in enzyme targeting
Conditions	Enzymatic characterization studies in peroxisomal β-oxidation

Why This Matters

This specificity ensures that experiments using this compound probe the physiologically relevant long-chain branched fatty acid oxidation pathway, not the short-chain pathway, thereby aligning with research on disorders like Refsum disease or peroxisomal biogenesis defects.

• [1] 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. Yang SY, He XY, Schulz H. FEBS J. 2005 Oct;272(19):4874-83. View Source
• [2] Peroxisomal multifunctional enzyme type 2; MFE-2. AAUshi.info. Function: catalyzes formation of 3-ketoacyl-CoA intermediates from both straight-chain & 2-methyl-branched-chain fatty acids. View Source

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA Research Applications

Peroxisomal Branched-Chain β-Oxidation (MFE-2)

This compound serves as a specific long-chain substrate for peroxisomal multifunctional enzyme type 2 (MFE-2), enabling kinetic characterization (e.g., determination of Km and Vmax) and inhibitor screening for this critical enzyme. Its methyl-branched structure ensures it recapitulates the native substrate profile for 2-methyl-branched fatty acid degradation, a pathway impaired in peroxisomal biogenesis disorders [1].

Long-Term Kinetic Studies with Stable Substrate

With a documented solvent stability of 1 year at -80°C—twice that of acetyl-CoA—this compound is ideal for multi-year research programs, multi-site collaborative studies, or high-throughput screening campaigns where consistent substrate activity is paramount. Laboratories can prepare a single large batch of aliquoted substrate, ensuring reproducibility across hundreds of assays without mid-project re-synthesis or re-characterization .

(S)-3-Hydroxyacyl-CoA Dehydrogenase Characterization

The defined (S)-stereochemistry is essential for assays involving stereospecific dehydrogenases (EC 1.1.1.35). Use of this pure enantiomer eliminates the confounding variable of racemic mixtures, allowing researchers to accurately measure kinetic constants and assess the impact of mutations on chiral substrate recognition. This is particularly relevant for studies on inborn errors of metabolism where enzyme stereospecificity may be altered [2].

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation (MFE-2) studies

Long-chain methyl-branched substrate

Kinetic parameter validation (Km, Vmax)

Long-term kinetic studies

Reported solvent stability (−80°C)

Lot-to-lot consistency over extended time

(S)-3-hydroxyacyl-CoA dehydrogenase characterization

(S)-enantiomer purity

Stereospecific activity assays

• [1] 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. Yang SY, He XY, Schulz H. FEBS J. 2005 Oct;272(19):4874-83. View Source
• [2] EC 1.1.1.35: 3-hydroxyacyl-CoA dehydrogenase. BRENDA Enzyme Database. Stereospecificity: (S)-enantiomer. View Source